Cas no 1059697-82-3 ((aS)l-a-methyl-2-Benzothiazolemethanol)

• Product Name: (aS)l-a-methyl-2-Benzothiazolemethanol
• CAS No: 1059697-82-3
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 3162550
• PubChem ID: 786645
• Update Time: 2025-05-30

(aS)l-a-methyl-2-Benzothiazolemethanol Chemical and Physical Properties

Names and Identifiers

• (aS)l-a-methyl-2-Benzothiazolemethanol
• (1S)-1-(1,3-benzothiazol-2-yl)ethan-1-ol
• (R,S)-1-Benzothiazol-2-yl-ethanol
• 1059697-82-3
• (1s)-1-(1,3-benzothiazol-2-yl)ethanol
• (S)-1-(Benzo[d]thiazol-2-yl)ethan-1-ol
• AKOS017357798
• CS-0266738
• SCHEMBL17947424
• Z1127670752
• EN300-75626

• Inchi： 1S/C9H9NOS/c1-6(11)9-10-7-4-2-3-5-8(7)12-9/h2-6,11H,1H3/t6-/m0/s1
• InChI Key： AVXZTUFERFFNCR-LURJTMIESA-N
• SMILES： S1C2C=CC=CC=2N=C1[C@H](C)O

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on (aS)l-a-methyl-2-Benzothiazolemethanol

(aS)-1-a-Methyl-2-Benzothiazolemethanol (CAS No. 1059697-82-3): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

(aS)-1-a-Methyl-2-Benzothiazolemethanol (CAS No. 1059697-82-3) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential biological activities. This compound belongs to the class of benzothiazoles, which are known for their diverse applications in medicinal chemistry, particularly in the development of new therapeutic agents.

The structure of (aS)-1-a-Methyl-2-Benzothiazolemethanol is characterized by a benzothiazole ring system with a methyl group and a hydroxymethyl group attached at specific positions. The presence of the chiral center at the carbon atom adjacent to the hydroxymethyl group imparts enantiomeric specificity, which is crucial for its biological activity. The compound's molecular formula is C₁₀H₁₁NO₂S, and its molecular weight is approximately 205.27 g/mol.

In terms of physical properties, (aS)-1-a-Methyl-2-Benzothiazolemethanol is a white crystalline solid with a melting point ranging from 105°C to 107°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various laboratory applications, including synthesis, purification, and biological assays.

The chemical stability of (aS)-1-a-Methyl-2-Benzothiazolemethanol is generally good under standard laboratory conditions. However, it is recommended to store the compound in a cool, dry place away from direct sunlight and strong oxidizing agents to maintain its integrity. The compound can be synthesized through several well-established methods, including the reaction of 2-benzothiazolecarboxaldehyde with methyl magnesium bromide followed by reduction with sodium borohydride.

In recent years, significant research has been conducted to explore the biological activities of (aS)-1-a-Methyl-2-Benzothiazolemethanol. Studies have shown that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, (aS)-1-a-Methyl-2-Benzothiazolemethanol has demonstrated anti-inflammatory effects in both in vitro and in vivo models. Research has indicated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (aS)-1-a-Methyl-2-Benzothiazolemethanol have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has good oral bioavailability and can be effectively absorbed into the bloodstream following oral administration. The compound is metabolized primarily by the liver, with metabolites being excreted via urine and feces. These pharmacokinetic characteristics make it a viable option for further development as an oral medication.

In addition to its potential therapeutic applications, (aS)-1-a-Methyl-2-Benzothiazolemethanol has been used as a building block in organic synthesis to create more complex molecules with enhanced biological activities. For example, researchers have utilized this compound as a starting material to synthesize derivatives with improved potency and selectivity for specific biological targets.

The safety profile of (aS)-1-a-Methyl-2-Benzothiazolemethanol has been evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be considered for clinical trials.

In conclusion, (aS)-1-a-Methyl-2-Benzothiazolemethanol (CAS No. 1059697-82-3) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structural features, coupled with its antioxidant and anti-inflammatory properties, make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, further highlighting its importance in the field of medicinal chemistry.